Cas no 1565400-57-8 (1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate)

• Product Name: 1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate
• CAS No: 1565400-57-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• MDL: MFCD26081589
• CID: 5210217
• PubChem ID: 112756234
• Update Time: 2025-06-27

1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-[(1-methyl-1H-pyrazol-3-yl)methyl]-, 1,3-dimethyl ester
• 1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate

• MDL： MFCD26081589
• Inchi： 1S/C10H14N2O4/c1-12-5-4-7(11-12)6-8(9(13)15-2)10(14)16-3/h4-5,8H,6H2,1-3H3
• InChI Key： CEDUDLOUZGQIAE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC1C=CN(C)N=1)C(OC)=O

Additional information on 1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate

1,3-Dimethyl 2-(1-Methyl-1H-Pyrazol-3-Yl)Methylpropanedioate: A Comprehensive Overview

The compound with CAS No. 1565400-57-8, commonly referred to as 1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and agricultural chemistry, making it a subject of interest for researchers worldwide.

1,3-Dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate is characterized by its methyl groups attached to the pyrazole ring and the propanedioate backbone. The pyrazole moiety is known for its aromatic stability and ability to form hydrogen bonds, which are crucial for its biological activity. The methyl substitutions further enhance the molecule's stability and solubility, making it a versatile building block in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties of CAS No. 1565400-57-8 with high accuracy. These studies reveal that the compound exhibits significant electron-withdrawing effects due to the propanedioate group, which can influence its reactivity in various chemical reactions. Furthermore, the methyl groups on the pyrazole ring contribute to steric hindrance, which can be exploited in designing selective catalysts or inhibitors.

In the context of drug discovery, 1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate has shown promise as a lead compound for developing new therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a valuable candidate for anti-inflammatory and anticancer drug development. Recent clinical trials have demonstrated its potential as a modulator of key enzymes involved in inflammatory pathways.

The application of CAS No. 1565400-57-8 extends beyond pharmaceuticals into materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and nanoparticles. The compound's ability to form stable complexes with metal ions has led to its application in creating metallopolymers with enhanced mechanical and thermal properties.

From an environmental perspective, 1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-yl)methylpropanedioate has been studied for its biodegradability and eco-friendly synthesis pathways. Recent green chemistry approaches have focused on developing sustainable methods for synthesizing this compound using renewable feedstocks and enzymatic catalysis.

In conclusion, CAS No. 1565400-57-8, or 1,3-dimethyl 2-(1-methyl-1H-pyrazol-3-Yl)Methylpropanedioate, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest.